Cas no 851520-85-9 (4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid)

4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid is a heterocyclic compound featuring a pyrazolopyridine core with chloro, ethyl, methyl, and carboxylic acid functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro and carboxylic acid moieties enhance reactivity, enabling further derivatization, while the ethyl and methyl substituents contribute to steric and electronic modulation. Its well-defined molecular framework makes it valuable for constructing complex bioactive molecules. The compound is typically characterized by high purity and stability, ensuring consistent performance in coupling reactions, heterocyclic expansions, and other fine chemical processes. Suitable for controlled environments, it requires standard handling precautions for halogenated and acidic compounds.
4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid structure
851520-85-9 structure
Product name:4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid
CAS No:851520-85-9
MF:C10H10ClN3O2
MW:239.658300876617
MDL:MFCD22566116
CID:3233475
PubChem ID:11333904

4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLIC ACID, 4-CHLORO-1-ETHYL-3-METHYL-
    • 4-CHLORO-1-ETHYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLIC ACID
    • 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylic acid
    • PB11809
    • BJB52085
    • P13265
    • CS-0050953
    • 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylicacid
    • AKOS025403873
    • 4-chloro-1-ethyl-3-methylpyrazolo[3,4-b]pyridine-5-carboxylic acid
    • 851520-85-9
    • AS-51680
    • MFCD22566116
    • SCHEMBL11544175
    • 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid
    • MDL: MFCD22566116
    • Inchi: 1S/C10H10ClN3O2/c1-3-14-9-7(5(2)13-14)8(11)6(4-12-9)10(15)16/h4H,3H2,1-2H3,(H,15,16)
    • InChI Key: NUAVNZSWEJMUDK-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O[H])=C([H])N=C2C=1C(C([H])([H])[H])=NN2C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 239.0461543g/mol
  • Monoisotopic Mass: 239.0461543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68
  • XLogP3: 1.7

4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN2011698-25G
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
25g
¥ 10,243.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN2011698-250G
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
250g
¥ 53,262.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN2011698-5G
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
5g
¥ 2,877.00 2023-04-13
Chemenu
CM103844-10g
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 95+%
10g
$1707 2021-08-06
Chemenu
CM103844-1g
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 95+%
1g
$319 2021-08-06
eNovation Chemicals LLC
D573147-25G
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
25g
$1925 2024-07-21
eNovation Chemicals LLC
D573147-500mg
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
500mg
$140 2024-07-21
eNovation Chemicals LLC
D573147-50g
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
50g
$3080 2025-02-20
eNovation Chemicals LLC
D573147-100g
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
100g
$5010 2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN2011698-5g
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
851520-85-9 97%
5g
¥3139.0 2024-04-16

Additional information on 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid

Recent Advances in the Study of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid (CAS: 851520-85-9)

4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid (CAS: 851520-85-9) is a pyrazolopyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the research of this compound is its role in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's ability to serve as a scaffold for further structural modifications, enabling the development of highly selective inhibitors with improved pharmacokinetic properties.

In addition to its applications in oncology, recent research has also investigated the compound's potential in addressing inflammatory diseases. A preprint article from BioRxiv (2024) reported that novel analogs of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid showed promising anti-inflammatory effects in vitro and in vivo models. The study suggested that these analogs could modulate key signaling pathways involved in inflammation, offering a new avenue for the development of anti-inflammatory therapeutics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production and purification processes of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and reduces by-products, making the compound more accessible for large-scale applications. This development is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Looking ahead, the versatility of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid as a building block in medicinal chemistry is expected to drive further research. Ongoing studies are exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. The compound's unique chemical properties and demonstrated bioactivity make it a promising candidate for future drug development efforts.

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Amadis Chemical Company Limited
(CAS:851520-85-9)4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid
A1091698
Purity:99%
Quantity:100g
Price ($):3610.0